N-Ethyl 3-nitrobenzenesulfonamide

• IUPAC Name: N-ethyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C8H10N2O4S/c1-2-9-15(13,14)8-5-3-4-7(6-8)10(11)12/h3-6,9H,2H2,1H3
• InChI Key: TXJRJTMIPLQFGN-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-]
• Molecular Formula: C8H10N2O4S
• DSSTOX Substance ID: DTXSID30428430
• Molecular Weight: 230.24 g/mol
• CAS RN: 28860-09-5

Description

N-Ethyl 3-nitrobenzenesulfonamide is a chemical compound that belongs to the class of organic compounds known as sulfonamides. These molecules typically contain a sulfonamide group, which is a sulfur atom double-bonded to two oxygen atoms and single-bonded to a nitrogen atom, with the nitrogen atom also bonded to an organic moiety. While the provided papers do not directly discuss this compound, they do provide insights into related compounds and their properties, which can be extrapolated to understand the compound .

Synthesis Analysis

The synthesis of related nitrobenzenesulfonamide compounds involves various strategies. For instance, the paper describes a solution phase peptide synthesis strategy using the 4-nitrobenzenesulfonamido group as a protecting/activating system for the carboxyl function . Another study reports the synthesis of a novel compound by reacting 2,5-dimethyl-4-nitroaniline with 4-methylbenzene-1-sulfonyl chloride . These methods could potentially be adapted for the synthesis of this compound by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of nitrobenzenesulfonamide derivatives has been characterized using various techniques. Single-crystal X-ray diffraction is a common method for determining the precise molecular geometry of crystalline compounds, as demonstrated in the studies of different sulfonamide derivatives . Additionally, density functional theory (DFT) calculations provide theoretical insights into the molecular conformation and vibrational analysis of these compounds .

Chemical Reactions Analysis

Nitrobenzenesulfonamides can undergo various chemical reactions. For example, N-Benzyl-2-nitrobenzenesulfonamides can participate in base-mediated intramolecular arylation to yield benzhydrylamines, which are intermediates for the synthesis of nitrogenous heterocycles . The reactivity of these compounds can be influenced by the presence of electron-withdrawing groups, which facilitate certain reactions .

Physical and Chemical Properties Analysis

The physical and chemical properties of nitrobenzenesulfonamides are influenced by their molecular structure. Experimental techniques like FT-IR and FT-Raman, along with DFT calculations, are used to study the vibrational properties and to assign fundamental vibrations of these compounds . The effects of substituents, such as the nitro group, on the characteristic bands in the spectra of benzene sulfonamides are also of interest . The crystallographic data, including space group, cell parameters, and molecular volume, provide information on the solid-state properties of these compounds .

Mechanism of Action

Mode of Action

It’s worth noting that sulfonamides, a class of compounds to which n-ethyl 3-nitrobenzenesulfonamide belongs, are known to act as competitive antagonists and structural analogues of p-aminobenzoic acid (paba) in the synthesis of folic acid, which is essential for the further production of dna in bacteria .

Safety and Hazards

N-Ethyl 3-nitrobenzenesulfonamide should be handled with care. It should be avoided in conditions of heat, flames, and sparks. It should not be allowed to come into contact with oxidizing agents. Possible hazardous combustion products include carbon monoxide, nitrogen oxides, and sulfur oxides.